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Compound of Interest

Compound Name: 5-Bromothiophene-3-carboxamide

CAS No.: 189329-94-0

Cat. No.: B1287298

Get Quote

5-Bromothiophene-3-carboxamide is a strategically functionalized thiophene derivative. Its

structure, featuring a five-membered aromatic ring containing sulfur, is a well-recognized

pharmacophore in medicinal chemistry. The aromaticity and planar nature of the thiophene ring

can enhance binding to biological receptors, while its electronic properties make it a bioisostere

of a phenyl ring, often with improved metabolic profiles.

The true synthetic value of this molecule lies in the orthogonal reactivity of its two functional

groups:

The bromo group at the 5-position serves as a versatile handle for carbon-carbon and

carbon-heteroatom bond formation, most notably through palladium-catalyzed cross-

coupling reactions.

The carboxamide group at the 3-position provides a key hydrogen bond donor/acceptor

motif, crucial for molecular recognition and binding to target proteins. It also serves as a

point for further structural elaboration.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1287298#bc-rfq
https://www.benchchem.com/product/b1287298/docs?utm_src=pdf-body#introduction-the-strategic-value-of-a-functionalized-thiophene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This unique combination makes 5-Bromothiophene-3-carboxamide a highly sought-after

intermediate for creating diverse molecular libraries and optimizing lead compounds in drug

discovery programs.

Physicochemical Properties and Safety Data
A clear understanding of a compound's physical properties and safety profile is paramount for

its effective and safe use in a laboratory setting.

Table 1: Key Physicochemical Data
Property Value Source(s)

CAS Number 189329-94-0 [1][2][3]

Molecular Formula C₅H₄BrNOS [2][4]

Molecular Weight 206.06 g/mol [2]

Appearance Solid

Purity Typically ≥96% [3]

InChI Key
ISXKVVQBTQEGSI-

UHFFFAOYSA-N

SMILES O=C(C1=CSC(Br)=C1)N [2]

Storage
Keep in dark place, inert

atmosphere, 2-8°C
[2]

Safety and Handling
5-Bromothiophene-3-carboxamide is classified as a hazardous substance and must be

handled with appropriate precautions in a well-ventilated fume hood.

GHS Signal Word: Warning[2]

Hazard Statements:

H302: Harmful if swallowed.[5]
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H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2]

Always consult the full Safety Data Sheet (SDS) from the supplier before use.[4][6][7][8]

Synthesis and Reaction Pathways
The synthesis of 5-Bromothiophene-3-carboxamide is typically achieved via a two-step

process starting from thiophene-3-carboxylic acid. This pathway ensures high regioselectivity

for the functional group placements.

Diagram 1: Synthesis Pathway of 5-Bromothiophene-3-
carboxamide
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Step 1: Regioselective Bromination

Step 2: Amidation

Thiophene-3-carboxylic acid

5-Bromothiophene-3-carboxylic acid
(CAS 100523-84-0)

 Br₂
 Acetic Acid

5-Bromothiophene-3-carboxylic acid

5-Bromothiophene-3-carboxamide
(CAS 189329-94-0)

 Coupling Agents (e.g., DCC, EDC)
 NH₄Cl, Base Acid Chloride Intermediate

 SOCl₂ or (COCl)₂

 NH₄OH or NH₃

Click to download full resolution via product page

Caption: Synthetic route to 5-Bromothiophene-3-carboxamide.

Protocol 1: Synthesis of 5-Bromothiophene-3-carboxylic
acid
This protocol is adapted from established literature procedures for the regioselective

bromination of thiophene-3-carboxylic acid.[9] The electron-withdrawing nature of the
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carboxylic acid group directs the electrophilic substitution to the 5-position.

Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer,

dropping funnel, and a reflux condenser, dissolve thiophene-3-carboxylic acid (1.0 eq) in

glacial acetic acid.

Reagent Addition: At room temperature, add a solution of liquid bromine (2.0 eq) dissolved in

glacial acetic acid dropwise via the dropping funnel. The causality for using a 2:1 excess of

bromine is to drive the reaction to completion and account for any potential side reactions,

though the regioselectivity is high.

Reaction: Stir the mixture vigorously at room temperature for 4-6 hours. Monitor the reaction

progress using Thin Layer Chromatography (TLC).

Work-up: Upon completion, pour the reaction mixture slowly into a beaker of ice water. The

product will precipitate out of the aqueous solution.

Purification: Collect the crude solid by vacuum filtration and wash with cold water.

Recrystallize the solid from a water/ethanol mixture to yield pure 5-bromothiophene-3-

carboxylic acid as a white crystalline solid.[9] Characterize using ¹H NMR, ¹³C NMR, and MS

to confirm structure and purity.[9][10]

Protocol 2: Amidation of 5-Bromothiophene-3-carboxylic
acid
The conversion of the carboxylic acid to the primary amide can be achieved through several

reliable methods. The choice often depends on the scale and available reagents.

Method A: Via Acid Chloride Intermediate

This is a robust and common method for amide formation.

Acid Chloride Formation: In a fume hood, suspend 5-bromothiophene-3-carboxylic acid (1.0

eq) in an inert solvent like dichloromethane (DCM) or toluene. Add thionyl chloride (SOCl₂,

~2.0 eq) dropwise at 0°C. A catalytic amount of N,N-dimethylformamide (DMF) can be added

to facilitate the reaction.
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Reaction: Allow the mixture to warm to room temperature and then heat to reflux for 2-3

hours until the evolution of gas (SO₂ and HCl) ceases.

Solvent Removal: Remove the excess SOCl₂ and solvent under reduced pressure to yield

the crude 5-bromothiophene-3-carbonyl chloride, which is often used immediately in the next

step.[11]

Amination: Dissolve the crude acid chloride in an anhydrous, inert solvent (e.g., DCM, THF).

Cool the solution to 0°C and bubble ammonia gas through it, or add a solution of aqueous

ammonium hydroxide dropwise with vigorous stirring.

Work-up and Purification: After the reaction is complete, quench with water, separate the

organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify

the resulting solid by column chromatography or recrystallization to obtain 5-
Bromothiophene-3-carboxamide.

Method B: Direct Amide Coupling

This method avoids the use of thionyl chloride and is often preferred for its milder conditions.

Reaction Setup: Dissolve 5-bromothiophene-3-carboxylic acid (1.0 eq), ammonium chloride

(NH₄Cl, 1.5 eq), and a peptide coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC,

1.2 eq) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 eq) in a suitable solvent

like DCM or DMF.

Activation & Coupling: Add a base, such as triethylamine (TEA) or N,N-diisopropylethylamine

(DIPEA, 2-3 eq), and a catalyst like 4-dimethylaminopyridine (DMAP, 0.1 eq).[11] The base

deprotonates the ammonium salt, while the coupling agent activates the carboxylic acid for

nucleophilic attack by ammonia.

Reaction: Stir the mixture at room temperature overnight.

Work-up and Purification: Filter off any precipitated urea byproduct (if using DCC). Dilute the

filtrate with an organic solvent, wash sequentially with dilute HCl, saturated sodium

bicarbonate solution, and brine. Dry the organic layer, concentrate, and purify the product by

column chromatography.
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Core Applications in Drug Discovery & Materials
Science
The thiophene carboxamide scaffold is a privileged structure in medicinal chemistry, and the

bromo-substituent on 5-Bromothiophene-3-carboxamide unlocks access to a vast chemical

space for structure-activity relationship (SAR) studies.[12]

Diagram 2: Application of 5-Bromothiophene-3-
carboxamide in Synthesis

Therapeutic Targets & Applications

5-Bromothiophene-3-carboxamide

Anticancer Agents
(e.g., VEGFR-2, EGFR, JNK Inhibitors)

 Suzuki/Stille Coupling
 (Aryl Boronic Acids/Stannanes)

Antiviral Agents
(e.g., Norovirus)

 Buchwald-Hartwig Amination
 (Amines)

Antibacterial Agents

 Sonogashira Coupling
 (Alkynes)

Organic Electronics
(Conductive Polymers)

 Electropolymerization
 or Cross-Coupling
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Caption: Role as a versatile scaffold in research and development.

Anticancer Research: Thiophene carboxamide derivatives have demonstrated significant

antiproliferative activity against various human cancer cell lines, including melanoma (A375),

colorectal carcinoma (HT-29), and breast cancer (MCF-7).[12][13] The core is used to

develop inhibitors for key oncogenic targets like Vascular Endothelial Growth Factor

Receptor 2 (VEGFR-2), Epidermal Growth Factor Receptor (EGFR), and c-Jun N-terminal

kinase (JNK).[12][14][15] The bromine atom allows for the systematic introduction of different
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aryl and heteroaryl groups via Suzuki coupling to probe the binding pockets of these kinases.

[16][17]

Antiviral and Antibacterial Agents: The halogenated thiophene ring conjugated to an amide

bond is a critical feature in the development of novel anti-norovirus agents.[13] Furthermore,

derivatives have been synthesized and tested for activity against both Gram-positive and

Gram-negative bacteria, showcasing the broad utility of this chemotype.[13][16]

Materials Science: The precursor, 5-Bromothiophene-3-carboxylic acid, is used in the

synthesis of conductive polymers and materials for electronic devices.[18] By extension, the

carboxamide derivative can be incorporated into polymers to modulate properties like

solubility, processability, and intermolecular interactions through hydrogen bonding.

Conclusion
5-Bromothiophene-3-carboxamide (CAS 189329-94-0) is more than just a chemical

intermediate; it is a strategically designed building block that offers a reliable and versatile

platform for innovation. Its well-defined reactivity, particularly the capacity for cross-coupling at

the 5-position, combined with the crucial binding features of the 3-carboxamide group, makes it

an invaluable tool for medicinal chemists and materials scientists. The robust synthesis

protocols and diverse applications outlined in this guide underscore its importance in the

ongoing search for novel therapeutic agents and advanced functional materials.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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